Cas no 137936-68-6 (4-Azatricyclo[4.3.1.13,8]undecane, 5-methyl-)

• Product Name: 4-Azatricyclo[4.3.1.13,8]undecane, 5-methyl-
• CAS No: 137936-68-6
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 6576678
• Update Time: 2025-11-02

4-Azatricyclo[4.3.1.13,8]undecane, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Azatricyclo[4.3.1.13,8]undecane, 5-methyl-

• Inchi： 1S/C11H19N/c1-7-10-3-8-2-9(4-10)6-11(5-8)12-7/h7-12H,2-6H2,1H3
• InChI Key： HCFQDGBPSLXDLY-UHFFFAOYSA-N
• SMILES： C12CC3CC(CC(NC3C)C1)C2

Experimental Properties

• Density: 0.954±0.06 g/cm3(Predicted)
• Boiling Point: 235.7±8.0 °C(Predicted)
• pka: 11.72±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 4-Azatricyclo[4.3.1.13,8]undecane, 5-methyl-

Research Briefing on 4-Azatricyclo[4.3.1.13,8]undecane, 5-methyl- (CAS: 137936-68-6)

The compound 4-Azatricyclo[4.3.1.13,8]undecane, 5-methyl- (CAS: 137936-68-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the significance of 4-Azatricyclo[4.3.1.13,8]undecane, 5-methyl- as a promising scaffold for the development of novel bioactive molecules. Its tricyclic structure, featuring a nitrogen atom at the 4-position, offers a versatile platform for chemical modifications, enabling the exploration of diverse pharmacological activities. Researchers have successfully synthesized this compound using advanced organic synthesis techniques, with a focus on optimizing yield and purity for further biological evaluation.

In vitro and in vivo studies have demonstrated that 4-Azatricyclo[4.3.1.13,8]undecane, 5-methyl- exhibits notable activity against specific biological targets. For instance, preliminary data suggest its potential as a modulator of central nervous system (CNS) receptors, making it a candidate for the treatment of neurological disorders. Additionally, its interaction with certain enzymes involved in metabolic pathways has sparked interest in its application for metabolic disease therapy.

Further investigations into the mechanism of action of 4-Azatricyclo[4.3.1.13,8]undecane, 5-methyl- have revealed its ability to selectively bind to protein targets, thereby influencing cellular signaling pathways. Structural-activity relationship (SAR) studies have been conducted to identify key functional groups responsible for its bioactivity, paving the way for the design of more potent derivatives. These findings underscore the compound's potential as a lead molecule in drug discovery programs.

Despite these promising results, challenges remain in the development of 4-Azatricyclo[4.3.1.13,8]undecane, 5-methyl- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-Azatricyclo[4.3.1.13,8]undecane, 5-methyl- (CAS: 137936-68-6) represents a valuable chemical entity with significant potential in the pharmaceutical industry. Continued research into its synthesis, biological activity, and therapeutic applications will be crucial for unlocking its full potential. This briefing serves as a foundation for future studies and highlights the importance of interdisciplinary collaboration in advancing drug discovery.